Cas no 2228924-09-0 (tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2228924-09-0
• MF: C₁₅H₂₈N₄O₂
• MW: 296.408423423767
• CID: 6042737
• PubChem ID: 165666880
• Update Time: 2025-06-23

tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate
• 2228924-09-0
• EN300-1887087
• tert-butyl N-[2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propyl]carbamate

• Inchi： 1S/C15H28N4O2/c1-7-19-11(3)13(10(2)18-19)8-12(16)9-17-14(20)21-15(4,5)6/h12H,7-9,16H2,1-6H3,(H,17,20)
• InChI Key： HIMLGZZGDYFQFL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C(C)=NN(CC)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.22122615g/mol
• Monoisotopic Mass: 296.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate

tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate (CAS No. 2228924-09-0): A Comprehensive Overview

tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate (CAS No. 2228924-09-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino group and a substituted pyrazole ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Medicinal Chemistry in 2021 reported an efficient synthetic route for the preparation of tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate. The synthesis involves a multi-step process, including the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization steps to introduce the desired substituents.

The biological activity of tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate has been extensively evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising antiviral activity against several RNA viruses, including influenza and coronavirus.

In the context of cancer research, tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)propylcarbamate has shown significant anticancer properties. A study conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of tert-butyl N-2-amino-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-y l)propylcarbamate have also been investigated. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity and minimal side effects in animal models.

In terms of clinical applications, tert-butyl N - 2 - amino - 3 - ( 1 - eth y l - 3 , 5 - dim e t h y l - 1 H - p y r az o l - 4 - y l ) p r o p y l c a r b a m at e holds promise for the treatment of inflammatory diseases, viral infections, and certain types of cancer. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported.

The future prospects for tert-but y l N - 2 - amino - 3 - ( 1 - e t h y l - 3 , 5 - d i m e t h y l - 1 H - p y r az o l - 4 - y l ) p r o p y l c a r b a m at e are highly encouraging. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to explore its combination therapy with other drugs to achieve synergistic effects.

In conclusion, tert-bu t y l N - 2 - ami n o - 3 -( 1-e t h y l - 3 ,5-d i m e t h y l - 1 H-p y r az o l -4-y l ) p r o p y lc a r b am at e (CAS No. 2228924–09–0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the pharmaceutical industry.